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Compound of Interest

Compound Name: 2,5-Dimethyl-3-hexanol

Cat. No.: B103523 Get Quote

Technical Guide: 2,5-Dimethyl-3-hexanol
Audience: Researchers, scientists, and drug development professionals.

This document provides a technical overview of 2,5-Dimethyl-3-hexanol, detailing its core

molecular properties, a representative experimental protocol for its analysis, and a logical

workflow for purity assessment.

Core Molecular Data
2,5-Dimethyl-3-hexanol is a secondary alcohol. Its fundamental properties are summarized

below.

Property Value Reference

Chemical Formula C₈H₁₈O [1][2][3][4][5]

Molecular Weight 130.23 g/mol [2][4][5][6]

IUPAC Name 2,5-dimethylhexan-3-ol [1]

CAS Registry Number 19550-07-3 [1][3]
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The characterization and quantification of 2,5-Dimethyl-3-hexanol in a given sample matrix

are critical for quality control and research applications. Gas Chromatography-Mass

Spectrometry (GC-MS) is a standard and powerful technique for this purpose due to its high

resolution and sensitivity.

Protocol: Purity Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

1. Objective: To determine the purity of a 2,5-Dimethyl-3-hexanol sample and identify any

potential impurities.

2. Materials and Reagents:

2,5-Dimethyl-3-hexanol sample

High-purity solvent (e.g., Dichloromethane or Hexane, GC grade)

Internal Standard (IS) (e.g., Dodecane), if quantitative analysis is required

Helium (carrier gas), 99.999% purity

Autosampler vials with septa

3. Instrumentation:

Gas Chromatograph equipped with a Flame Ionization Detector (FID) and/or a Mass

Spectrometer (MS).

Capillary Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-

polar column.

4. Sample Preparation:

Prepare a stock solution of the 2,5-Dimethyl-3-hexanol sample by accurately weighing

approximately 10 mg of the substance and dissolving it in 10 mL of the chosen solvent in a

volumetric flask.

Prepare a working solution by diluting the stock solution 1:100 with the solvent in a new

volumetric flask.
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If using an internal standard for quantification, add a known concentration of IS to the

working solution.

Transfer 1 mL of the final working solution into an autosampler vial.

5. GC-MS Conditions:

Injector Temperature: 250°C

Injection Volume: 1 µL

Split Ratio: 50:1

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Oven Temperature Program:

Initial temperature: 50°C, hold for 2 minutes.

Ramp: Increase to 250°C at a rate of 10°C/min.

Final hold: Hold at 250°C for 5 minutes.

MS Transfer Line Temperature: 280°C

Ion Source Temperature: 230°C

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: 35-350 m/z.

6. Data Analysis:

Purity Assessment: Integrate the peak area of 2,5-Dimethyl-3-hexanol and all other impurity

peaks in the total ion chromatogram (TIC). Calculate the area percentage of the main peak

relative to the total area of all peaks.

Impurity Identification: Analyze the mass spectrum of each impurity peak. Compare the

obtained spectra with a reference library (e.g., NIST) to tentatively identify the structures of
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the impurities.

Visualized Workflow
The following diagram illustrates a standard logical workflow for the quality control and purity

verification of a synthesized or procured batch of 2,5-Dimethyl-3-hexanol.
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Phase 1: Sample Reception & Preparation

Phase 2: Analytical Testing

Phase 3: Data Review & Decision

Phase 4: Final Disposition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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